Cas no 864377-31-1 (2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine)

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine is a brominated triazine derivative with a molecular structure that combines aromatic phenyl groups and a reactive bromine substituent. This compound is primarily utilized in organic synthesis and materials science, particularly as a building block for constructing complex heterocyclic systems or as a precursor for cross-coupling reactions. The presence of the bromine atom enhances its reactivity in palladium-catalyzed transformations, such as Suzuki or Heck couplings, enabling the introduction of additional functional groups. Its rigid triazine core also contributes to thermal and chemical stability, making it suitable for applications in advanced materials, including optoelectronic devices or coordination chemistry. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine structure
864377-31-1 structure
Product Name:2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
CAS No:864377-31-1
MF:C21H14BrN3
MW:388.259963512421
MDL:MFCD22200060
CID:838176
PubChem ID:253661217
Update Time:2025-05-27

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
    • 1,3,5-Triazine,2-(3-bromophenyl)-4,6-diphenyl
    • 1,3,5-Triazine, 2-(3-bromophenyl)-4,6-diphenyl-
    • AMY1079
    • BCP12961
    • 3542AC
    • OL10193
    • SY055289
    • 2-(3-Bromophenyl)-4,6-diphenyl-s-triazine
    • 2-(3-bromophenyl)-4,6-diphenyl-1.3.5-triazine
    • 2-(3-bromophenyl)-4,6-diphenyl-[1,3,5]triazine
    • 2-(3-Bromo-phenyl)-4,6-diphenyl-[1,3,5]triazine
    • 2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine (ACI)
    • 2-(3′-Bromophenyl)-4,6-diphenyltriazine
    • MDL: MFCD22200060
    • Inchi: 1S/C21H14BrN3/c22-18-13-7-12-17(14-18)21-24-19(15-8-3-1-4-9-15)23-20(25-21)16-10-5-2-6-11-16/h1-14H
    • InChI Key: HNZUKQQNZRMNGS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2N=C(C3C=CC=CC=3)N=C(C3C=CC=CC=3)N=2)C=CC=1

Computed Properties

  • Exact Mass: 387.03700
  • Monoisotopic Mass: 387.03711 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.7
  • Topological Polar Surface Area: 38.7
  • Molecular Weight: 388.3

Experimental Properties

  • Density: 1.381
  • Melting Point: 174.0 to 178.0 deg-C
  • Boiling Point: 573.9℃ at 760 mmHg
  • PSA: 38.67000
  • LogP: 5.63510

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Security Information

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Customs Data

  • HS CODE:29339900

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Pricemore >>

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2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: OMS 2 (catalyst) Solvents: Toluene ;  20 h, 110 °C
Reference
Base-free synthesis of 1,3,5-triazines via aerobic oxidation of alcohols and benzamidine over a recyclable OMS-2 catalyst
Shen, Jian; et al, Catalysis Communications, 2019, 127, 58-63

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  S8 Solvents: Dimethyl sulfoxide ;  24 h, 130 °C
Reference
An alternatively metal-free synthesis of 1,3,5-triazines or 1,2,4-thiadiazoles from benzyl chlorides and benzylamines mediated by elemental sulfur
Zhang, Yurong; et al, Tetrahedron Letters, 2019, 60(49),

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Cupric acetate Solvents: Toluene ;  24 h, 100 °C
Reference
Synthesis, Spectra, and Theoretical Investigations of 1,3,5-Triazine Compounds as Ultraviolet Rays Absorber Based on Time-Dependent Density Functional Calculations and three-Dimensional Quantitative Structure-Property Relationship
Wang, Xueding; et al, Journal of Fluorescence, 2018, 28(2), 707-723

Production Method 4

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Thionyl chloride Solvents: 1,2-Dichlorobenzene ;  20 h, 100 °C; 100 °C → rt
1.2 Reagents: Ammonium chloride ;  3 h, 100 °C
Reference
Non-doped thermally activated delayed fluorescent organic light-emitting diodes using an intra- and intermolecular exciplex system with a meta-linked acridine-triazine conjugate
Jeong, Seongjin; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2018, 6(34), 9049-9054

Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Aluminum chloride Solvents: 1,2-Dichlorobenzene ;  1 h, 100 °C
1.2 Reagents: Ammonium chloride ;  19 h, 100 °C
Reference
New polymer matrix system for phosphorescent organic light-emitting diodes and the role of the small molecular co-host
Salert, Beatrice Ch. D.; et al, Journal of Polymer Science, 2013, 51(3), 601-613

2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:864377-31-1)2-(3-溴苯基)-4,6-二苯基-1,3,5-三嗪
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Purity:99%
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(CAS:864377-31-1)2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
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Quantity:200kg
Purity:99.9%
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(CAS:864377-31-1)2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
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Quantity:10G;1KG
Purity:99%
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:864377-31-1)2-(3-溴苯基)-4,6-二苯基-1,3,5-三嗪
LE25837499
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:864377-31-1)2-(3-Bromophenyl)-4,6-diphenyl-1,3,5-triazine
sfd7311
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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